molecular formula C8H12O2 B6215021 3-{bicyclo[1.1.1]pentan-1-yl}propanoic acid CAS No. 2751610-93-0

3-{bicyclo[1.1.1]pentan-1-yl}propanoic acid

Cat. No. B6215021
CAS RN: 2751610-93-0
M. Wt: 140.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“3-{bicyclo[1.1.1]pentan-1-yl}propanoic acid” is a compound with the molecular formula C13H21NO4 . It has a molecular weight of 255.31 . The compound is also known as 3- {bicyclo [1.1.1]pentan-1-yl}-2- { [ (tert-butoxy)carbonyl]amino}propanoic acid .


Synthesis Analysis

The synthesis of 1-azido-3-heteroaryl bicyclo [1.1.1]pentanes via azidoheteroarylation of [1.1.1]propellane has been reported . In this strategy, the azido radical generated from the interaction of PIDA and TMSN3 selectively followed addition to [1.1.1]propellane to form the carbon-centered radical intermediate .


Molecular Structure Analysis

The molecular structure of “3-{bicyclo[1.1.1]pentan-1-yl}propanoic acid” consists of three rings of four carbon atoms each . Bicyclo[1.1.1]pentane is a highly strained molecule .


Chemical Reactions Analysis

The compound can undergo direct C–H insertion without losing the integrity of their carbocyclic framework . The BCP halide products can be converted to the parent phenyl/tert-butyl surrogates through triethylborane-promoted dehalogenation, or to other derivatives including carbonyls, alcohols, and heterocycles .

Future Directions

Bicyclo[1.1.1]pentanes (BCPs) are important bioisosteres of 1,4-disubstituted arenes, tert-butyl and acetylenic groups that can impart physicochemical benefits on drug candidates . This suggests potential future directions in drug discovery and development.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-{bicyclo[1.1.1]pentan-1-yl}propanoic acid involves the reaction of bicyclo[1.1.1]pentane with ethyl diazoacetate to form a cyclopropane intermediate, which is then hydrolyzed to yield the target compound.", "Starting Materials": [ "Bicyclo[1.1.1]pentane", "Ethyl diazoacetate", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Bicyclo[1.1.1]pentane is reacted with ethyl diazoacetate in the presence of a catalyst such as rhodium or copper to form a cyclopropane intermediate.", "Step 2: The cyclopropane intermediate is hydrolyzed by treatment with hydrochloric acid to yield the corresponding carboxylic acid.", "Step 3: The carboxylic acid is neutralized with sodium hydroxide and extracted with diethyl ether.", "Step 4: The organic layer is dried over anhydrous sodium sulfate and the solvent is removed under reduced pressure to yield the final product, 3-{bicyclo[1.1.1]pentan-1-yl}propanoic acid." ] }

CAS RN

2751610-93-0

Molecular Formula

C8H12O2

Molecular Weight

140.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.